BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Gipsoside:
Chemical Identity, Isolation, and Biological
Activity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Gipsoside
CAS No.: 15588-68-8
Cat. No.: B092244
Get Quote

This guide provides a comprehensive technical overview of Gipsoside, a triterpenoid saponin
of significant interest to researchers, scientists, and drug development professionals. This
document delves into the core chemical identifiers of Gipsoside, detailed methodologies for its
extraction and purification from natural sources, and an exploration of its notable
pharmacological activities, including its anti-tumor and anti-inflammatory properties and the
associated signaling pathways.

Chemical Identification and Properties of Gipsoside

Gipsoside is a complex triterpenoid saponin primarily isolated from plants of the Gypsophila
genus. Accurate identification of this compound is fundamental for research and development
purposes. The key chemical identifiers and properties are summarized below.
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Identifier Value Source(s)
CAS Number 15588-68-8 [1][2][3]
Molecular Formula CsoH126044 [11[2][3]
Molecular Weight 1791.83 g/mol [1112][3]

(2S,3S,4R,5R)-6-
[[(3S,4S,4aR,6aR,6bS,8aS,12
aS,14aR,14bR)-8a-
[(BR,4R,5R,6S)-5-
[(BR,4S,5S,6R)-3,5-dihydroxy-
6-methyl-4-[(3R,4S,5R)-3,4,5-
trihydroxyoxan-2-ylJoxyoxan-2-
ylJoxy-3-[(3R,4S,5R)-3,5-
dihydroxy-4-[(3R,4S,5R)-3,4,5-
trihydroxyoxan-2-ylJoxyoxan-2-
ylJoxy-4-hydroxy-6-
methyloxan-2-ylJoxycarbonyl-
IUPAC Name 4-formyl-4,6a,6b,11,11,14b- [2]
hexamethyl-
1,2,3,4a,5,6,7,8,9,10,12,12a,1
4,14a-tetradecahydropicen-3-
ylloxy]-3-[(3R,4R,5S,6R)-3,4-
dihydroxy-6-(hydroxymethyl)-5-
[(BR,4S,5R,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxyoxan-2-ylJoxy-5-hydroxy-
4-[(3R,4S,5S)-3,4,5-
trihydroxyoxan-2-yllJoxyoxane-

2-carboxylic acid

SMILES CC1C(C(C(C(01)0C2C(OC(C  [2]
(C20)0OC3C(C(C(CO3)0)0C4
C(C(C(CO4)0)0)0)0)OC(=0)
C56CCC(CC5C7=CCC8CY(C
CC(C(CICCC8(C7(CCH)C)C)
(C)C=0)OC1C(C(C(C(O1)C(=

© 2026 BenchChem. All rights reserved. 2/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8984741/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2863348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984741/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2863348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984741/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2863348/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

0)0)OC1C(C(C(C(01)CO)OC
1C(C(C(C(01)C0)0)0)0)0)0)
OC1C(C(C(CO1)0)0)0)0)C)
(C)C)C)0)OC1C(C(C(CO1)0)
0)0)O

VIDBQMHOQSSGGS-
InChl Key [2]
UHFFFAOYSA-N

Extraction and Purification from Gypsophila
Species

The isolation of Gipsoside from its natural source, primarily the roots of Gypsophila species,
involves a multi-step process designed to efficiently extract and purify the saponin. The general
workflow is depicted below, followed by detailed protocols.
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Figure 1: General workflow for the extraction and purification of Gipsoside.

Step-by-Step Experimental Protocols

This protocol outlines the initial extraction of total saponins from the dried roots of Gypsophila

species.

o Material Preparation: The roots of Gypsophila are air-dried and pulverized into a coarse

powder (approximately 80-mesh).[4]

e Solvent Extraction: The powdered root material is subjected to extraction with agueous
ethanol. A common method is ultrasonic extraction with 75-95% ethanol at a solid-to-liquid
ratio of 1:5 (w/v) for 40-60 minutes at 60°C, repeated 1-2 times.[4] Alternatively, reflux
extraction can be employed.
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o Concentration: The combined ethanolic extracts are filtered and then concentrated under
reduced pressure using a rotary evaporator to remove the ethanol, yielding a crude aqueous
extract.[4]

Macroporous resin chromatography is a highly effective technique for the enrichment of
saponins from the crude extract.[5][6][7][8]

o Resin Selection and Pre-treatment: Non-polar or weakly polar macroporous resins, such as
D101 or AB-8, are suitable for saponin adsorption.[4][6] The resin is pre-treated by soaking in
ethanol for approximately 24 hours, followed by washing with deionized water until no
ethanol is detected.[6]

e Column Packing and Equilibration: The pre-treated resin is packed into a glass column and
equilibrated by passing deionized water through it.[5]

o Sample Loading: The crude agueous saponin extract is diluted and loaded onto the
equilibrated column at a controlled flow rate (e.g., 1-2 bed volumes per hour).[5][7]

e Washing: The column is washed with deionized water to remove highly polar impurities such
as sugars and salts.[5][6]

o Elution: The adsorbed saponins are then eluted with a stepwise or gradient of increasing
ethanol concentrations (e.g., 30%, 75% ethanol).[4][6] Fractions are collected and monitored
by thin-layer chromatography (TLC) or analytical HPLC.

o Concentration: Fractions containing the desired saponins are combined and concentrated
under reduced pressure to yield an enriched saponin fraction.[4]

For obtaining high-purity Gipsoside suitable for research and as a reference standard, a final
purification step using preparative HPLC is essential.[2][9][10][11][12]

e Column and Mobile Phase Selection: A reversed-phase C18 column is commonly used for
the separation of triterpenoid saponins.[3][13] The mobile phase typically consists of a
gradient of acetonitrile and water, sometimes with the addition of a small amount of acid
(e.q., 0.4% glacial acetic acid) to improve peak shape.[3]
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o Sample Preparation: The enriched saponin fraction is dissolved in the initial mobile phase
composition and filtered through a 0.45 um syringe filter.

o Chromatographic Separation: The sample is injected onto the preparative HPLC column. A
gradient elution program is run to separate the individual saponins. The elution is monitored
by a UV detector, typically at a low wavelength such as 205 nm, as saponins have weak UV
absorption.[4]

o Fraction Collection: Fractions corresponding to the Gipsoside peak are collected.

o Purity Analysis and Final Processing: The purity of the collected fractions is confirmed by
analytical HPLC. Fractions with the desired purity (typically >98%) are combined, and the
solvent is removed by rotary evaporation or lyophilization to obtain pure Gipsoside.

Analytical Characterization

A validated HPLC-UV method is crucial for the quantitative analysis of Gipsoside.

Parameter Condition

HPLC System Standard HPLC with UV/Vis detector

Column C18 reversed-phase (e.g., 4.6 x 250 mm, 5 pm)

Mobile Phase Gradient of acetonitrile and water with 0.4%
acetic acid[3]

Flow Rate 1.0 mL/min[3]

Detection Wavelength 205 nm[4]

Injection Volume 10-20 pL

The method should be validated for linearity, precision, accuracy, and robustness according to
established guidelines.[12][14][15][16]

1H and 13C NMR spectroscopy are indispensable for the structural elucidation and confirmation
of Gipsoside. Spectra are typically recorded in deuterated solvents such as deuterated
chloroform (CDCIs) or dimethyl sulfoxide (DMSO-de).[17][18][19][20][21] The complex structure
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of Gipsoside results in a crowded *H NMR spectrum, often requiring 2D NMR techniques (e.g.,
COSY, HSQC, HMBC) for complete assignment. The 13C NMR spectrum provides information
on the number and types of carbon atoms in the molecule.

Pharmacological Activities and Signaling Pathways

Gipsoside and related saponins have demonstrated a range of pharmacological activities, with
anti-tumor and anti-inflammatory effects being the most extensively studied.

Anti-Tumor Activity

Gipsoside and structurally similar gypenosides have been shown to inhibit the proliferation
and induce apoptosis in various cancer cell lines.[22][23] A key mechanism underlying this
activity is the modulation of the PI3BK/AKT/mTOR signaling pathway.[1][22][23][24][25]

The PI3K/AKT/mTOR pathway is a critical regulator of cell growth, proliferation, and survival,
and its aberrant activation is a hallmark of many cancers.[1][24][25] Gipsoside is believed to
exert its anti-tumor effects by inhibiting this pathway, leading to the induction of apoptosis.
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Figure 2: Proposed mechanism of Gipsoside-induced apoptosis via inhibition of the

PI3K/AKT/mTOR pathway.

The induction of apoptosis by Gipsoside likely involves the mitochondria-dependent pathway,
characterized by changes in mitochondrial membrane potential and the activation of caspases.
[2] Studies on related saponins have shown a decrease in the anti-apoptotic protein Bcl-2 and
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an increase in the pro-apoptotic protein Bax, leading to the release of cytochrome c and
subsequent activation of caspase-3.[2][23]

Anti-inflammatory Activity

Gipsoside and related compounds also exhibit significant anti-inflammatory properties.[26] A
central mechanism in inflammation is the activation of the Nuclear Factor-kappa B (NF-kB)
signaling pathway.[11][27][28]

In its inactive state, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins.
Pro-inflammatory stimuli lead to the degradation of IkB, allowing NF-kB to translocate to the
nucleus and induce the expression of pro-inflammatory genes, including cytokines and
chemokines.[11][27] Gipsoside is thought to exert its anti-inflammatory effects by inhibiting the
activation of the NF-kB pathway, thereby reducing the production of inflammatory mediators.
[26]
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Figure 3: Proposed mechanism of Gipsoside's anti-inflammatory action via inhibition of the
NF-kB signaling pathway.

Conclusion

Gipsoside is a promising natural compound with well-defined chemical properties and
significant pharmacological potential, particularly in the areas of oncology and inflammation
research. The methodologies for its extraction and purification are well-established, allowing for
the isolation of high-purity material for scientific investigation. Further research into its specific
molecular targets and clinical efficacy is warranted to fully explore its therapeutic applications.

References

BenchChem. (2025). Application Notes and Protocols for the Extraction and Purification of
Gypsogenin from Gypsophila oldhamiana Roots. BenchChem.

e Li, X,, etal. (2022). Gypenoside-Induced Apoptosis via the PI3BK/AKT/mTOR Signaling
Pathway in Bladder Cancer. Oxidative Medicine and Cellular Longevity, 2022, 9957308.

e Chen, Y. C,, et al. (2006). Gypenosides induced apoptosis in human colon cancer cells
through the mitochondria-dependent pathways and activation of caspase-3. Food and
Chemical Toxicology, 44(11), 1767-1775.

e Li, T, etal. (2008). Separation and purification of triterpene saponins from roots of Radix
phytolaccae by high-speed countercurrent chromatography coupled with evaporative light
scattering detection.

e Wang, D., et al. (2023). Gypenoside-14 Reduces Depression via Downregulation of the
Nuclear Factor Kappa B (NF-kB) Signaling Pathway on the Lipopolysaccharide (LPS).
International Journal of Molecular Sciences, 24(16), 12853.

e Wu, H., etal. (2024). Gypenoside induces apoptosis by inhibiting the PI3K/AKT/mTOR
pathway and enhances T-cell antitumor immunity by inhibiting PD-L1 in gastric cancer.
Frontiers in Pharmacology, 15, 1243353.

e Wu, H., etal. (2024). Gypenoside induces apoptosis by inhibiting the PI3K/AKT/mTOR
pathway and enhances T-cell antitumor immunity by inhibiting PD-L1 in gastric cancer.
PubMed, [Link].

e Cevrimli, B. S., Kariptas, E., & Yucekutlu, A. N. (2007). Isolation of Saponin from Dried Roots
of Gypsophila simonii Hub. Mor. Pakistan Journal of Biological Sciences, 10(11), 1944-1946.

e Samarghandian, S., et al. (2022). The effects of Ginsenosides on PI3K/AKT signaling
pathway. Journal of Men's Health, 18(4), 089.

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b092244/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-gipsoside-chemical-identity-isolation-and-biological-activity
https://www.benchchem.com/product/b092244/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-gipsoside-chemical-identity-isolation-and-biological-activity
https://pubmed.ncbi.nlm.nih.gov/38420509/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Li, X., et al. (2022). Gypenoside-Induced Apoptosis via the PIBK/AKT/mTOR Signaling
Pathway in Bladder Cancer. PubMed, [Link].

CN103908483A. (2014). Extracting method of radix gypsophila saponin.

RSC. (n.d.). 13C NMR (CDCI3, 125 MHz) & 14.3, 6. RSC.org.

Kim, N. D., et al. (2012). Ginsenoside Rg3 Inhibits Constitutive Activation of NF-kB Signaling
in Human Breast Cancer (MDA-MB-231) Cells: ERK and Akt as Potential Upstream Targets.
Journal of Ginseng Research, 36(3), 267-276.

Weng, A., et al. (2009). A simple method for isolation of Gypsophila saponins for the
combined application of targeted toxins and saponins in tumor therapy. Planta Medica,
75(12), 1337-1342.

ResearchGate. (n.d.). 13 C and 1 H NMR data of 1 (in CDCI3) and 2 (in DMSO-d6) (100 and
400...).

Gevrenova, R., et al. (2018). BIDESMOSIDIC TRITERPENOID SAPONINS FROM WILD
AND CULTIVATED GYPSOPHILA PANICULATA L. (CARYOPHYLLACEAE). Proceedings of
the Bulgarian Academy of Sciences, 71(3), 366-373.

Kuznetsova, S. A., et al. (2020). Supporting Information: The charge-assisted hydrogen-
bonded organic framework (CAHOF) self-assembled from the conjugated acid of tetrakis(4-
aminophenyl)methane and 2,6-naphthalenedisulfonate as a new class of recyclable
Brgnsted acid catalysts. Beilstein Journal of Organic Chemistry, 16, 1124-1134.

Agilent. (n.d.).

ResearchGate. (n.d.). Validation results of the HPLC-UV method for the determination of...
MedKoo Biosciences. (n.d.). NMR Chemical Shifts of Impurities Charts. MedKoo
Biosciences.

Wang, Y., et al. (2022). Recent Advances in Separation and Analysis of Saponins in Natural
Products. Molecules, 27(13), 4157.

American Laboratory. (2022). LABTIips: Preparative HPLC for Purification Workflows.
BenchChem. (2025).

Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred
Solvents Used in Process and Green Chemistry. Organic Process Research & Development,
20(3), 661-667.

BOC Sciences. (n.d.).

Baldwin, A. S. (2001). Therapeutic potential of inhibition of the NF-kB pathway in the
treatment of inflammation and cancer.

BenchChem. (2025).

Rahman, M. M., et al. (2013). Development and validation of RP-HPLC-UV method for the
determination of Glipizide in human plasma. Journal of Pharmaceutical Analysis, 3(6), 469-
474.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35360057/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Tsukasaki, M., et al. (2022). Inhibition of non-canonical NF-kB signaling suppresses
periodontal inflammation and bone loss. Frontiers in Immunology, 13, 989608.

e Li, W, etal. (2007). Development and validation of an accurate HPLC method for the
quantitative determination of picroside Il in tablets. Pharmazie, 62(1), 23-25.

e Zhang, S., et al. (2022). Separation and Purification of Two Saponins from Paris polyphylla
var. yunnanensis by a Macroporous Resin. Molecules, 27(19), 6625.

» CN101200487B. (2011). A kind of method that utilizes macroporous adsorption resin to
prepare total saponins of centella asiatica.

o ResearchGate. (n.d.). Chromatography steps for the detection and purification of a saponin...

e Ghassemi-Dehkordi, N., Ghanadian, M., & Arabha, S. (2014). Development of a validated
HPLC method for the determination of sennoside A and B, two major constituents of Cassia
obovata Co. Journal of HerbMed Pharmacology, 3(2), 117-124.

 FAO AGRIS. (2021). Combined Application of Macroporous Resins and Preparative High-
performance Liquid Chromatography for the Separation of Steroidal Saponins from Stems
and Leaves of Paris polyphylla. FAO AGRIS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Gypenoside-Induced Apoptosis via the PI3BK/AKT/mTOR Signaling Pathway in Bladder
Cancer - PMC [pmc.ncbi.nlm.nih.gov]

2. Purification of flavonoids and triterpene saponins from the licorice extract using
preparative HPLC under RP and HILIC mode - PubMed [pubmed.ncbi.nim.nih.gov]

3. Separation and purification of triterpene saponins from roots of Radix phytolaccae by high-
speed countercurrent chromatography coupled with evaporative light scattering detection -
PMC [pmc.ncbi.nim.nih.gov]

4. CN103908483A - Extracting method of radix gypsophila saponin - Google Patents
[patents.google.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.benchchem.com/product/b092244?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984741/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://pubmed.ncbi.nlm.nih.gov/19165832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2863348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2863348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2863348/
https://patents.google.com/patent/CN103908483A/en
https://patents.google.com/patent/CN103908483A/en
https://pdf.benchchem.com/3030/Application_Notes_and_Protocols_for_the_Isolation_of_Steroidal_Saponins_Using_Macroporous_Resin_Chromatography.pdf
https://www.mdpi.com/1420-3049/27/19/6626
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

7. CN101200487B - A kind of method that utilizes macroporous adsorption resin to prepare
total saponins of centella asiatica - Google Patents [patents.google.com]

8. Combined Application of Macroporous Resins and Preparative High-performance Liquid
Chromatography for the Separation of Steroidal Saponins from Stems and Leaves of Paris
polyphylla [agris.fao.org]

9. Ilcms.cz [Icms.cz]
10. americanlaboratory.com [americanlaboratory.com]

11. Therapeutic potential of inhibition of the NF-kB pathway in the treatment of inflammation
and cancer - PMC [pmc.ncbi.nlm.nih.gov]

12. storage.imrpress.com [storage.imrpress.com]
13. researchgate.net [researchgate.net]
14. researchgate.net [researchgate.net]

15. Development and validation of RP-HPLC-UV method for the determination of Glipizide in
human plasma - PMC [pmc.ncbi.nim.nih.gov]

16. filesO1.core.ac.uk [filesOl.core.ac.uk]

17. rsc.org [rsc.org]

18. researchgate.net [researchgate.net]

19. beilstein-journals.org [beilstein-journals.org]
20. medkoo.com [medkoo.com]

21. scs.illinois.edu [scs.illinois.edu]

22. Frontiers | Gypenoside induces apoptosis by inhibiting the PISK/AKT/mTOR pathway and
enhances T-cell antitumor immunity by inhibiting PD-L1 in gastric cancer [frontiersin.org]

23. Gypenoside induces apoptosis by inhibiting the PISK/AKT/mTOR pathway and enhances
T-cell antitumor immunity by inhibiting PD-L1 in gastric cancer - PubMed
[pubmed.ncbi.nim.nih.gov]

24. db-thueringen.de [db-thueringen.de]

25. Gypenoside-Induced Apoptosis via the PISK/AKT/mTOR Signaling Pathway in Bladder
Cancer - PubMed [pubmed.ncbi.nim.nih.gov]

26. Gypenoside-14 Reduces Depression via Downregulation of the Nuclear Factor Kappa B
(NF-kB) Signaling Pathway on the Lipopolysaccharide (LPS)-Induced Depression Model -
PMC [pmc.ncbi.nim.nih.gov]

27. bocsci.com [bocsci.com]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://patents.google.com/patent/CN101200487B/en
https://patents.google.com/patent/CN101200487B/en
https://agris.fao.org/search/en/providers/122535/records/65e01d0b4c5aef494fe8608c
https://agris.fao.org/search/en/providers/122535/records/65e01d0b4c5aef494fe8608c
https://agris.fao.org/search/en/providers/122535/records/65e01d0b4c5aef494fe8608c
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/5989_5948_EN_8b54ac5d58/5989-5948EN.pdf
https://www.americanlaboratory.com/587429-LABTips-Preparative-HPLC-for-Purification-Workflows/
https://pmc.ncbi.nlm.nih.gov/articles/PMC199180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC199180/
https://storage.imrpress.com/IMR/pharmazie/application/62_08_S577_579.pdf
https://www.researchgate.net/figure/Chromatography-steps-for-the-detection-and-purification-of-a-saponin-from-the-seeds-of-F_fig2_336600161
https://www.researchgate.net/figure/Validation-results-of-the-HPLC-UV-method-for-the-determination-of-Notoginsenoside-R-1-in_tbl4_304030736
https://pmc.ncbi.nlm.nih.gov/articles/PMC3758075/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3758075/
https://files01.core.ac.uk/download/pdf/143844737.pdf
https://www.rsc.org/suppdata/cc/c4/c4cc04905e/c4cc04905e1.pdf
https://www.researchgate.net/figure/13-C-and-1-H-NMR-data-of-1-in-CDCl3-and-2-in-DMSO-d6-100-and-400-MHz-respectively_tbl1_352034431
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-16-99-S1.pdf
https://www.medkoo.com/page/nmr_chemical_shifts_of_impurities_charts
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1243353/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1243353/full
https://pubmed.ncbi.nlm.nih.gov/38482051/
https://pubmed.ncbi.nlm.nih.gov/38482051/
https://pubmed.ncbi.nlm.nih.gov/38482051/
https://www.db-thueringen.de/servlets/MCRFileNodeServlet/dbt_derivate_00065205/s11033-022-07270-y.pdf
https://pubmed.ncbi.nlm.nih.gov/35402614/
https://pubmed.ncbi.nlm.nih.gov/35402614/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459727/
https://www.bocsci.com/nf-b-signaling-pathway.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 28. Frontiers | Inhibition of non-canonical NF-kB signaling suppresses periodontal
inflammation and bone loss [frontiersin.org]

e To cite this document: BenchChem. [An In-depth Technical Guide to Gipsoside: Chemical
Identity, Isolation, and Biological Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092244/docs#an-in-depth-technical-guide-to-
gipsoside-chemical-identity-isolation-and-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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